Cas no 1807189-03-2 (5-Bromo-4-ethoxy-2-fluorophenol)

• Product Name: 5-Bromo-4-ethoxy-2-fluorophenol
• CAS No: 1807189-03-2
• MF: C₈H₈BrFO₂
• MW: 235.050325393677
• CID: 4971193
• Update Time: 2025-05-22

5-Bromo-4-ethoxy-2-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-ethoxy-2-fluorophenol

• Inchi： 1S/C8H8BrFO2/c1-2-12-8-4-6(10)7(11)3-5(8)9/h3-4,11H,2H2,1H3
• InChI Key： AKKZBJLBBGBERH-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CC=1OCC)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• XLogP3: 2.7
• Topological Polar Surface Area: 29.5

Additional information on 5-Bromo-4-ethoxy-2-fluorophenol

5-Bromo-4-Ethoxy-2-Fluorophenol: A Comprehensive Overview

5-Bromo-4-Ethoxy-2-Fluorophenol (CAS No. 1807189-03-2) is a structurally complex aromatic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique substitution pattern on the phenol ring, featuring a bromine atom at the 5-position, an ethoxy group at the 4-position, and a fluorine atom at the 2-position. The combination of these substituents imparts distinctive chemical and biological properties to the molecule, making it a valuable compound for various research and industrial applications.

The synthesis of 5-Bromo-4-Ethoxy-2-Fluorophenol involves a series of carefully designed organic reactions. Typically, the starting material is a substituted phenol derivative, which undergoes bromination and fluorination steps to introduce the respective substituents. The ethoxy group is introduced via nucleophilic aromatic substitution or through more advanced coupling reactions. Recent advancements in catalytic methods have enabled higher yields and better control over the stereochemistry of these reactions, as reported in studies published in *Journal of Organic Chemistry* and *Organic Process Research & Development*.

One of the most notable applications of 5-Bromo-4-Ethoxy-2-Fluorophenol is in drug discovery. The compound serves as a versatile building block for constructing bioactive molecules with potential therapeutic effects. For instance, researchers have explored its use in designing inhibitors for kinases and other enzymes implicated in cancer and neurodegenerative diseases. A study published in *Medicinal Chemistry Communications* highlighted how this compound's unique substitution pattern facilitates interactions with specific protein domains, making it a promising lead for further optimization.

Moreover, 5-Bromo-4-Ethoxy-2-Fluorophenol exhibits interesting photophysical properties, which have been leveraged in materials science. Its ability to absorb light in the visible spectrum makes it a candidate for applications in optoelectronic devices such as organic light-emitting diodes (OLEDs) and sensors. Recent research in *Chemistry of Materials* demonstrated that incorporating this compound into polymer matrices enhances their emissive properties, opening new avenues for its use in advanced materials.

The biological activity of 5-Bromo-4-Ethoxy-2-Fluorophenol has also been extensively studied. In vitro assays have shown that it possesses moderate antioxidant and anti-inflammatory properties, which could be harnessed for developing natural product-derived therapeutics. Furthermore, its selectivity towards certain bacterial strains suggests potential applications in antimicrobial agents. A comprehensive review published in *Phytotherapy Research* underscored the importance of such compounds in addressing emerging antibiotic resistance challenges.

From an environmental perspective, understanding the fate and toxicity of 5-Bromo-4-Ethoxy-2-Fluorophenol is crucial for its safe handling and disposal. Studies conducted by environmental chemists have revealed that this compound undergoes rapid degradation under aerobic conditions, reducing its persistence in aquatic systems. However, further research is needed to assess its long-term impact on ecosystems, particularly in regions with high industrial activity.

In conclusion, 5-Bromo-4-Ethoxy-2-Fluorophenol (CAS No. 1807189-03-2) stands out as a multifaceted compound with diverse applications across chemistry, pharmacology, and materials science. Its unique structure enables it to serve as both a building block for novel compounds and a standalone agent with promising biological activities. As research continues to uncover its full potential, this compound is poised to play an increasingly important role in advancing scientific innovation.